2,5-difluoro-N-3-pyridinylbenzenesulfonamide
Overview
Description
2,5-difluoro-N-3-pyridinylbenzenesulfonamide is a chemical compound that has recently gained attention in the scientific community. It is a sulfonamide derivative that has been found to have potential applications in the field of medicine and biochemistry.
Scientific Research Applications
2,5-difluoro-N-3-pyridinylbenzenesulfonamide has been found to have potential applications in the field of medicine and biochemistry. It has been reported to exhibit antitumor activity against a variety of cancer cell lines. Additionally, it has been found to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells. This suggests that 2,5-difluoro-N-3-pyridinylbenzenesulfonamide could be a potential candidate for the development of anticancer drugs.
Mechanism of Action
The mechanism of action of 2,5-difluoro-N-3-pyridinylbenzenesulfonamide is not fully understood. However, it has been proposed that it inhibits the activity of carbonic anhydrase IX by binding to the active site of the enzyme. This leads to a decrease in the production of bicarbonate ions, which are essential for the survival of cancer cells. Additionally, it has been suggested that 2,5-difluoro-N-3-pyridinylbenzenesulfonamide may induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2,5-difluoro-N-3-pyridinylbenzenesulfonamide has been found to have a number of biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to decrease the production of bicarbonate ions in cancer cells. This suggests that it could be a potential candidate for the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the advantages of 2,5-difluoro-N-3-pyridinylbenzenesulfonamide is that it has been found to have a high yield and is relatively simple to synthesize. Additionally, it has been reported to exhibit antitumor activity against a variety of cancer cell lines. However, one of the limitations of 2,5-difluoro-N-3-pyridinylbenzenesulfonamide is that its mechanism of action is not fully understood. Further research is needed to fully elucidate its mechanism of action and to determine its potential as an anticancer drug.
Future Directions
There are a number of future directions for research on 2,5-difluoro-N-3-pyridinylbenzenesulfonamide. One area of research could be to further investigate its mechanism of action and to determine its potential as an anticancer drug. Additionally, it could be interesting to explore its potential as a therapeutic agent for other diseases, such as glaucoma and epilepsy. Further research could also focus on optimizing the synthesis method to improve the yield and purity of the compound. Finally, it could be interesting to investigate the potential of 2,5-difluoro-N-3-pyridinylbenzenesulfonamide as a diagnostic tool for cancer.
properties
IUPAC Name |
2,5-difluoro-N-pyridin-3-ylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F2N2O2S/c12-8-3-4-10(13)11(6-8)18(16,17)15-9-2-1-5-14-7-9/h1-7,15H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COODKJUJQSNKLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-difluoro-N-(pyridin-3-yl)benzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(2-nitrophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B4653206.png)
![N-(3,4-dimethylphenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide](/img/structure/B4653212.png)
![2-(4-chlorophenyl)-3-{2-[(4-nitrobenzyl)oxy]phenyl}acrylonitrile](/img/structure/B4653220.png)
![N-[1-methyl-2-(3-pyridinyl)ethyl]-2-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide](/img/structure/B4653227.png)
![3-chloro-N-{[(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)amino]carbonothioyl}-1-benzothiophene-2-carboxamide](/img/structure/B4653240.png)
![N-bicyclo[2.2.1]hept-2-yl-2-(2-fluorophenoxy)butanamide](/img/structure/B4653245.png)
![N-[(butylamino)carbonothioyl]-2,4-dichlorobenzamide](/img/structure/B4653267.png)
![2,2,3,3-tetrafluoropropyl 5-[(3-bromophenyl)amino]-5-oxopentanoate](/img/structure/B4653268.png)
![6-(2-methoxyphenyl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4653316.png)